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Compound of Interest

Compound Name: 1-Benzoyl-1H-benzotriazole

Cat. No.: B1594891

For chemists engaged in the intricate art of molecular synthesis, particularly in the
pharmaceutical and materials science sectors, the ability to predictably functionalize a molecule
is paramount. Among the arsenal of acylating agents, 1-Benzoyl-1H-benzotriazole (Bt-Bz)
stands out as a remarkably stable, crystalline, and versatile reagent. Its true power, however,
lies in its predictable regioselectivity. This guide provides an in-depth comparison of Bt-Bz's
reactivity towards various nucleophiles, supported by mechanistic insights and validated
experimental protocols, to empower researchers in leveraging its full synthetic potential.

The Engine of Reactivity: Why Benzotriazole is an
Exceptional Leaving Group

Before delving into comparative reactions, it is crucial to understand the causality behind the
efficacy of N-acylbenzotriazoles. The benzotriazolide anion is an excellent leaving group, a
property derived from its inherent stability. Benzotriazole is a weak acid with a pKa of
approximately 8.2; consequently, its conjugate base is exceptionally weak and stable. This low
basicity means it is disinclined to reverse the reaction by attacking the newly formed acylated
product, thus ensuring high conversion rates under mild conditions. This fundamental principle
underpins the broad utility of Bt-Bz as an acyl transfer agent.

The general mechanism follows a classic nucleophilic acyl substitution pathway. The
nucleophile attacks the electrophilic carbonyl carbon of the benzoyl group, proceeding through
a tetrahedral intermediate before expelling the stable benzotriazolide anion.
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1H-benzotriazole Reactions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594891#assessing-the-regioselectivity-of-1-
benzoyl-1h-benzotriazole-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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